Cas no 1281089-00-6 (2-ethyl-N,N-dimethylmorpholine-4-sulfonamide)

• Product Name: 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide
• CAS No: 1281089-00-6
• MF: C₈H₁₈N₂O₃S
• MW: 222.305120944977
• MDL: MFCD32874392
• CID: 5605820
• PubChem ID: 53516583
• Update Time: 2025-06-08

2-ethyl-N,N-dimethylmorpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0263910
• 1281089-00-6
• 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide
• EN300-9069840
• AKOS034222324
• Z355202286
• 4-Morpholinesulfonamide, 2-ethyl-N,N-dimethyl-

• MDL： MFCD32874392
• Inchi： 1S/C8H18N2O3S/c1-4-8-7-10(5-6-13-8)14(11,12)9(2)3/h8H,4-7H2,1-3H3
• InChI Key： YVFXOSQSQHCMKO-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCOC(CC)C1)(=O)=O

Computed Properties

• Exact Mass: 222.10381361g/mol
• Monoisotopic Mass: 222.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 331.3±31.0 °C(Predicted)
• pka: -3.89±0.70(Predicted)

Additional information on 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide

Professional Introduction to Compound with CAS No 1281089-00-6 and Product Name: 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide

2-ethyl-N,N-dimethylmorpholine-4-sulfonamide, identified by its CAS number 1281089-00-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural integrity of this molecule, characterized by its ethyl group, N,N-dimethyl substitution, and sulfonamide moiety, contributes to its unique chemical properties and functional versatility.

The sulfonamide functional group in 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide plays a pivotal role in its pharmacological interactions. Sulfonamides are well-documented for their antimicrobial properties, often serving as key components in antibiotics and anti-inflammatory drugs. The presence of this group in the molecular structure suggests that 1281089-00-6 may exhibit similar therapeutic potential, particularly in the context of addressing bacterial infections and modulating inflammatory responses. Recent studies have highlighted the importance of sulfonamide derivatives in developing novel antibiotics due to their ability to disrupt bacterial metabolic pathways effectively.

Beyond its antimicrobial applications, 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide has shown promise in other areas of pharmaceutical research. For instance, morpholine derivatives are frequently explored for their potential as kinase inhibitors, which are crucial in targeting various forms of cancer and chronic diseases. The dimethyl substitution on the nitrogen atoms enhances the compound's ability to interact with biological targets, thereby increasing its efficacy as an inhibitor. This makes 1281089-00-6 a candidate for further investigation in oncology research, where precise molecular interactions are essential for developing effective treatments.

Moreover, the ethyl group at the 2-position of the morpholine ring introduces additional conformational flexibility to the molecule. This flexibility can be leveraged to optimize binding affinity and selectivity when interacting with biological receptors or enzymes. Such structural features are often critical in drug design, as they can significantly influence the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These attributes make 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In recent years, computational modeling and high-throughput screening have become indispensable tools in the discovery of novel pharmaceutical compounds. 1281089-00-6, with its well-defined structure, has been subjected to various computational studies to predict its interaction profiles with potential biological targets. These studies have revealed promising binding interactions with enzymes involved in cancer metabolism and inflammatory pathways. Such findings underscore the compound's potential as a lead molecule for further derivatization and optimization.

The synthesis of 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to enhance efficiency while minimizing environmental impact. These advancements align with the broader industry trend toward sustainable pharmaceutical manufacturing practices.

From a regulatory perspective, compounds like 1281089-00-6 must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. The sulfonamide moiety necessitates thorough toxicological assessments due to its known potential interactions with biological systems. However, preliminary data suggest that under controlled conditions, 2-ethyl-N,N-dimethylmorpholine-4-sulfonamide exhibits favorable safety profiles, making it a promising candidate for further development.

The future direction of research on 1281089-00-6 is likely to focus on expanding its therapeutic applications through structural modifications and combination therapies. By leveraging insights from cutting-edge research in pharmacology and biochemistry, scientists aim to harness the full potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,2-ethyl-N,N-dimethylmorpholine-4-sulfonamide (CAS No 1281089-00-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and demonstrated biological activity. Its sulfonamide functionality opens doors for applications in antimicrobial therapy and kinase inhibition, while its morpholine core offers flexibility for further optimization. As research continues to uncover new therapeutic possibilities,1281089-00-6 is poised to play a vital role in shaping the future of drug development.